2-(3-Chlorophenyl)-4-[(2,5-dimethylbenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(3-chlorophenyl)-4-[(2,5-dimethylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H18ClN3S/c1-14-6-7-15(2)17(10-14)13-26-21-20-12-19(24-25(20)9-8-23-21)16-4-3-5-18(22)11-16/h3-12H,13H2,1-2H3
• InChI Key: VTZJASJGUUTSHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC=CN3C2=CC(=N3)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H18ClN3S
• Molecular Weight: 379.9 g/mol

Description

The compound “2-(3-Chlorophenyl)-4-[(2,5-dimethylbenzyl)thio]pyrazolo[1,5-a]pyrazine” is a complex organic molecule. It contains a pyrazolo[1,5-a]pyrazine core, which is a type of polycyclic aromatic compound with nitrogen atoms. This core is substituted with a 3-chlorophenyl group at the 2-position and a 2,5-dimethylbenzylthio group at the 4-position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[1,5-a]pyrazine core, followed by substitution with the appropriate functional groups. The exact synthetic route would depend on the available starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings and heteroatoms (nitrogen in the pyrazolo[1,5-a]pyrazine core) would likely contribute to the compound’s stability and may influence its reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The presence of reactive functional groups, such as the thioether and the chlorophenyl group, could potentially undergo various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would affect properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Target of Action

The primary target of 2-(3-Chlorophenyl)-4-[(2,5-dimethylbenzyl)thio]pyrazolo[1,5-a]pyrazine is PI3Kγ (Phosphoinositide 3-kinase gamma) . PI3Kγ is a lipid kinase involved in various cellular processes such as cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking .

Mode of Action

This compound acts as an inhibitor of PI3Kγ . By binding to the active site of PI3Kγ, it prevents the kinase from phosphorylating its substrates, thereby disrupting the downstream signaling pathways .

Biochemical Pathways

The inhibition of PI3Kγ affects multiple biochemical pathways. PI3Kγ is a key player in the PI3K/AKT/mTOR pathway, which is crucial for cell survival and proliferation . By inhibiting PI3Kγ, this compound can potentially disrupt these pathways, leading to altered cell growth and survival .

Result of Action

The inhibition of PI3Kγ by this compound can lead to a decrease in cell proliferation and survival, particularly in cells that are dependent on the PI3K/AKT/mTOR pathway for growth . This makes it a potential therapeutic agent for diseases such as cancer and immune-related disorders that are mediated, at least in part, by PI3Kγ .

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its reactivity under various conditions.